6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile

• IUPAC Name: 6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C12H6F2N2O/c13-8-2-3-9(10(14)5-8)11-4-1-7(6-15)12(17)16-11/h1-5H,(H,16,17)
• InChI Key: ALZPGFAJECVJEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CC=C(C(=O)N2)C#N
• Molecular Formula: C12H6F2N2O
• Molecular Weight: 232.18 g/mol

Description

The compound “6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

1. Structural and Optical Characteristics

6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile and its derivatives have been studied for their structural, optical, and junction characteristics. For example, Zedan, El-Taweel, and El-Menyawy (2020) examined the thermal, structural, optical, and diode characteristics of two pyridine derivatives. They used X-ray diffraction (XRD) and various spectroscopic methods to analyze these characteristics, finding different optical energy gaps and polycrystalline structures in these compounds (Zedan, El-Taweel, & El-Menyawy, 2020).

2. Applications in Photopolymerization Processes

Derivatives of 6-(2,4-difluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile have been explored for their applicability in photopolymerization processes. Ortyl et al. (2019) investigated 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as fluorescent molecular sensors. These derivatives showed higher sensitivity than some commercially available probes and were effective in accelerating cationic photopolymerization processes (Ortyl et al., 2019).

3. Synthesis and Characterization for Various Applications

The synthesis and characterization of various pyridine derivatives have been a focus of research. For instance, Khalifa, Al-Omar, and Ali (2017) synthesized novel compounds of 1,2-dihydro-pyridine-3-carbonitriles, confirming their structures through chemical and spectroscopic data. Such research contributes to the understanding and potential applications of these compounds in different fields (Khalifa, Al-Omar, & Ali, 2017).

4. Corrosion Inhibition and Material Science

Research has also been conducted on the use of pyridine derivatives as corrosion inhibitors. Sudheer and Quraishi (2015) investigated the inhibition effect of pyrazole pyridine derivatives against copper corrosion, employing electrochemical and quantum chemical methods. Their results highlighted the potential of these derivatives in corrosion inhibition applications (Sudheer & Quraishi, 2015).